Dilutetium tritungsten dodecaoxide
Description
Dilutetium tritungsten dodecaoxide, with the theoretical formula Lu₂W₃O₁₂, is a complex oxide comprising lutetium (Lu), tungsten (W), and oxygen (O). These dodecaoxides belong to a class of mixed-metal oxides characterized by high thermal stability, dense crystalline structures, and applications in catalysis, ceramics, and optical materials.
Theoretical studies suggest that Lu₂W₃O₁₂ would adopt a cubic or orthorhombic crystal system, similar to Al₂W₃O₁₂, with tungsten atoms occupying octahedral sites and lutetium in interstitial positions. Its molecular weight is estimated at ~1,010.2 g/mol (based on lutetium’s atomic mass), significantly higher than aluminum-based analogs due to lutetium’s heavier lanthanide classification .
Properties
CAS No. |
13568-59-7 |
|---|---|
Molecular Formula |
Lu2O12W3-18 |
Molecular Weight |
1093.442 |
IUPAC Name |
lutetium(3+);oxygen(2-);tungsten |
InChI |
InChI=1S/2Lu.12O.3W/q2*+3;12*-2;;; |
InChI Key |
JLHHXNGNPLWTSH-UHFFFAOYSA-N |
SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Lu+3].[Lu+3].[W].[W].[W] |
Synonyms |
dilutetium tritungsten dodecaoxide |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural Comparison of Key Compounds
| Compound | Formula | Molecular Weight (g/mol) | Crystal System | Key Applications |
|---|---|---|---|---|
| Dilutetium Tritungsten Dodecaoxide | Lu₂W₃O₁₂ | ~1,010.2 | Cubic (assumed) | High-density ceramics |
| Dialuminium Tritungsten Dodecaoxide | Al₂W₃O₁₂ | 797.48 | Cubic | Catalysis, Refractories |
| Tris[oxalato(2-)]dilutetium | Lu₂(C₂O₄)₃ | ~690.0 | N/A | Chemical intermediates |
Table 2: Thermal and Chemical Stability
| Compound | Thermal Stability (°C) | Reactivity with HCl | Solubility in Water |
|---|---|---|---|
| Lu₂W₃O₁₂ (theoretical) | ~1,100 | Low | Insoluble |
| Al₂W₃O₁₂ | >1,200 | Moderate | Insoluble |
| WO₃·2H₂O | <300 | High | Partially soluble |
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